Cas no 111718-48-0 (D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-)

D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- structure
111718-48-0 structure
Product Name:D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
CAS No:111718-48-0
MF:C9H14O5
MW:202.204463481903
CID:219816
Update Time:2024-03-01

D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
    • Bissetone
    • D-erythro-3-Hexulose, 1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
    • Inchi: 1S/C9H14O5/c1-6(11)3-9(13)5-14-7(4-10)2-8(9)12/h7,10,13H,2-5H2,1H3/t7-,9-/m0/s1
    • InChI Key: PBRCAHWVKWJHMV-CBAPKCEASA-N
    • SMILES: C([C@@]1(CO[C@@H](CC1=O)CO)O)C(=O)C

Experimental Properties

  • Density: 1.270±0.06 g/cm3(Predicted)
  • Boiling Point: 406.3±35.0 °C(Predicted)
  • pka: 11.36±0.40(Predicted)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited